Cas no 2171434-17-4 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanoylpiperidin-3-yl}acetic acid
• CAS No: 2171434-17-4
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 5902183
• PubChem ID: 165803610
• Update Time: 2023-12-31

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanoylpiperidin-3-yl}acetic acid
• 2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanoyl]piperidin-3-yl}acetic acid
• 2171434-17-4
• EN300-1518944

• Inchi： 1S/C27H32N2O5S/c1-35-14-12-24(26(32)29-13-6-7-18(16-29)15-25(30)31)28-27(33)34-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,6-7,12-17H2,1H3,(H,28,33)(H,30,31)/t18?,24-/m1/s1
• InChI Key： VASXSXKTCYNKJX-VCUSLETLSA-N
• SMILES： S(C)CC[C@H](C(N1CCCC(CC(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų